Cas no 2818-06-6 (3,4-dimethyl 1H-pyrrole-3,4-dicarboxylate)

• Product Name: 3,4-dimethyl 1H-pyrrole-3,4-dicarboxylate
• CAS No: 2818-06-6
• MF: C₈H₉NO₄
• MW: 183.161362409592
• MDL: MFCD03931199
• CID: 1110298
• PubChem ID: 5087326
• Update Time: 2025-04-20

3,4-dimethyl 1H-pyrrole-3,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3,4-dicarboxylic acid 3,4-dimethyl ester
• 3,4-dimethyl 1H-pyrrole-3,4-dicarboxylate
• SB63396
• CS-0215425
• SCHEMBL69740
• CAA81806
• Dimethyl1H-pyrrole-3,4-dicarboxylate
• MFCD03931199
• AKOS006278938
• AS-39137
• DB-141668
• dimethyl pyrrole-3,4-dicarboxylate
• Dimethyl 1H-pyrrole-3,4-dicarboxylate
• HEDIMOSXPHKSMJ-UHFFFAOYSA-N
• Z1198163571
• EN300-246400
• 2818-06-6

• MDL： MFCD03931199
• Inchi： 1S/C8H9NO4/c1-12-7(10)5-3-9-4-6(5)8(11)13-2/h3-4,9H,1-2H3
• InChI Key： HEDIMOSXPHKSMJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CNC=C1C(=O)OC)=O

Computed Properties

• Exact Mass: 183.05315777g/mol
• Monoisotopic Mass: 183.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 355.6±22.0 °C at 760 mmHg
• Flash Point: 168.8±22.3 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3,4-dimethyl 1H-pyrrole-3,4-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives